Cas no 1538834-41-1 (N-(furan-2-yl)methyl-N-methylsulfamoyl chloride)
N-(furan-2-yl)methyl-N-methylsulfamoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- EN300-1612016
- N-(FURAN-2-YLMETHYL)-N-METHYLSULFAMOYLCHLORIDE
- N-(FURAN-2-YLMETHYL)-N-METHYLSULFAMOYL CHLORIDE
- 1538834-41-1
- N-[(furan-2-yl)methyl]-N-methylsulfamoyl chloride
- Sulfamoyl chloride, N-(2-furanylmethyl)-N-methyl-
- N-(furan-2-yl)methyl-N-methylsulfamoyl chloride
-
- Inchi: 1S/C6H8ClNO3S/c1-8(12(7,9)10)5-6-3-2-4-11-6/h2-4H,5H2,1H3
- InChI Key: JHISLZUYDOVBQV-UHFFFAOYSA-N
- SMILES: ClS(N(C)CC1=CC=CO1)(=O)=O
Computed Properties
- Exact Mass: 208.9913420g/mol
- Monoisotopic Mass: 208.9913420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 58.9Ų
N-(furan-2-yl)methyl-N-methylsulfamoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1612016-0.05g |
N-[(furan-2-yl)methyl]-N-methylsulfamoyl chloride |
1538834-41-1 | 0.05g |
$612.0 | 2023-06-04 | ||
| Enamine | EN300-1612016-0.1g |
N-[(furan-2-yl)methyl]-N-methylsulfamoyl chloride |
1538834-41-1 | 0.1g |
$640.0 | 2023-06-04 | ||
| Enamine | EN300-1612016-0.25g |
N-[(furan-2-yl)methyl]-N-methylsulfamoyl chloride |
1538834-41-1 | 0.25g |
$670.0 | 2023-06-04 | ||
| Enamine | EN300-1612016-0.5g |
N-[(furan-2-yl)methyl]-N-methylsulfamoyl chloride |
1538834-41-1 | 0.5g |
$699.0 | 2023-06-04 | ||
| Enamine | EN300-1612016-1.0g |
N-[(furan-2-yl)methyl]-N-methylsulfamoyl chloride |
1538834-41-1 | 1g |
$728.0 | 2023-06-04 | ||
| Enamine | EN300-1612016-2.5g |
N-[(furan-2-yl)methyl]-N-methylsulfamoyl chloride |
1538834-41-1 | 2.5g |
$1428.0 | 2023-06-04 | ||
| Enamine | EN300-1612016-5.0g |
N-[(furan-2-yl)methyl]-N-methylsulfamoyl chloride |
1538834-41-1 | 5g |
$2110.0 | 2023-06-04 | ||
| Enamine | EN300-1612016-10.0g |
N-[(furan-2-yl)methyl]-N-methylsulfamoyl chloride |
1538834-41-1 | 10g |
$3131.0 | 2023-06-04 | ||
| Enamine | EN300-1612016-50mg |
N-[(furan-2-yl)methyl]-N-methylsulfamoyl chloride |
1538834-41-1 | 50mg |
$528.0 | 2023-09-23 | ||
| Enamine | EN300-1612016-100mg |
N-[(furan-2-yl)methyl]-N-methylsulfamoyl chloride |
1538834-41-1 | 100mg |
$553.0 | 2023-09-23 |
N-(furan-2-yl)methyl-N-methylsulfamoyl chloride Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on N-(furan-2-yl)methyl-N-methylsulfamoyl chloride
N-(Furan-2-yl)methyl-N-methylsulfamoyl Chloride (CAS No. 1538834-41-1): An Overview of a Versatile Compound in Medicinal Chemistry
N-(Furan-2-yl)methyl-N-methylsulfamoyl chloride (CAS No. 1538834-41-1) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of sulfamoyl chlorides, which are known for their reactivity and versatility in forming various functional groups. The presence of the furan ring and the methyl group adds to its complexity and potential for diverse chemical reactions.
The chemical structure of N-(furan-2-yl)methyl-N-methylsulfamoyl chloride consists of a furan ring attached to a methyl group, which is further linked to a sulfamoyl chloride moiety. This combination provides a rich platform for synthetic chemists to explore its reactivity and derivatization potential. The furan ring, known for its aromaticity and electron-donating properties, can participate in various electrophilic and nucleophilic reactions, making it a valuable building block in organic synthesis.
Recent research has highlighted the importance of sulfamoyl chlorides in the development of new pharmaceuticals. These compounds can be used as intermediates in the synthesis of sulfonamides, which are widely used in the treatment of bacterial infections. The ability to introduce a sulfonamide group into a molecule can significantly enhance its biological activity, making N-(furan-2-yl)methyl-N-methylsulfamoyl chloride an attractive candidate for drug discovery and development.
In addition to its potential in pharmaceutical applications, N-(furan-2-yl)methyl-N-methylsulfamoyl chloride has been studied for its use in agrochemicals. The furan ring is known to exhibit herbicidal and fungicidal properties, while the sulfamoyl chloride moiety can enhance these activities through its reactivity with various biological targets. This dual functionality makes the compound a promising candidate for the development of new agrochemical products.
The synthesis of N-(furan-2-yl)methyl-N-methylsulfamoyl chloride typically involves a multi-step process that includes the formation of the furan ring, introduction of the methyl group, and subsequent conversion to the sulfamoyl chloride. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For example, the use of green solvents and catalysts has been explored to reduce the environmental impact of its synthesis.
One notable application of N-(furan-2-yl)methyl-N-methylsulfamoyl chloride is in the field of cancer research. Studies have shown that compounds containing sulfonamide groups can exhibit antitumor activity by inhibiting specific enzymes involved in cancer cell proliferation. The presence of the furan ring can further enhance this activity by improving the compound's lipophilicity and cellular uptake. These findings have sparked interest in using N-(furan-2-yl)methyl-N-methylsulfamoyl chloride as a starting material for developing new anticancer agents.
The safety and toxicity profiles of N-(furan-2-yl)methyl-N-methylsulfamoyl chloride have also been investigated. While it is important to handle this compound with care due to its reactivity, studies have shown that it is generally safe when used under controlled conditions. Proper safety measures, such as wearing personal protective equipment (PPE) and working in well-ventilated areas, are recommended to ensure safe handling.
In conclusion, N-(furan-2-yl)methyl-N-methylsulfamoyl chloride (CAS No. 1538834-41-1) is a versatile compound with significant potential in various fields, including medicinal chemistry, agrochemicals, and cancer research. Its unique structural features and reactivity make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the scientific community.
1538834-41-1 (N-(furan-2-yl)methyl-N-methylsulfamoyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)